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Compound of Interest

Compound Name: (+/-)-Lisofylline

Cat. No.: B019285 Get Quote

Introduction
(+/-)-Lisofylline (LSF) is a synthetic methylxanthine derivative with potent anti-inflammatory

properties. It is an inhibitor of lysophosphatidic acid acyltransferase (LPAAT), which leads to a

reduction in the formation of phosphatidic acid, a key lipid second messenger involved in

inflammatory signaling. Furthermore, LSF has been shown to modulate critical signaling

pathways, including the p38 MAPK and AMPK pathways, which are implicated in cellular stress

responses, inflammation, and metabolism. Due to its mechanisms of action, (+/-)-Lisofylline is

a compound of significant interest for in vitro studies in immunology, oncology, and metabolic

diseases. Proper dissolution and preparation of (+/-)-Lisofylline are critical for obtaining

accurate and reproducible experimental results. This document provides a detailed protocol for

the solubilization of (+/-)-Lisofylline for use in cell culture applications.

Data Presentation
A summary of the physicochemical properties, solubility, and effective concentrations of (+/-)-
Lisofylline is provided in the tables below for easy reference.

Table 1: Physicochemical Properties and Solubility of (+/-)-Lisofylline
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Property Value Source(s)

Molecular Formula C₁₃H₂₀N₄O₃ [1][2]

Molecular Weight 280.32 g/mol [1][2]

Appearance Crystalline solid [2]

Solubility in DMSO ≥ 10 mg/mL [2]

Solubility in Ethanol ≤ 2 mg/mL [2]

Solubility in Water Sparingly soluble N/A

Storage of Solid -20°C [2]

Storage of Stock Solution -20°C or -80°C in aliquots [3]

Table 2: Exemplary Effective Concentrations of (+/-)-Lisofylline in Cell Culture

Cell Type/Model Application
Effective
Concentration

Source(s)

INS-1 (rat insulinoma)

Protection from

cytokine-induced

damage

20 - 30 µM [4][5]

Isolated rat pancreas

Enhancement of

glucose-stimulated

insulin secretion

20 - 40 µM [6]

Human Mesangial

Cells

Prevention of

extracellular matrix

accumulation

Not specified [7]

Murine Spleen Cells

Suppression of

hematopoietic

inhibitors

Not specified [8]

Note: Specific IC50 values for (+/-)-Lisofylline across a wide range of cell lines are not readily

available in the public domain. Researchers should perform dose-response experiments to
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determine the optimal concentration for their specific cell line and experimental conditions.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of (+/-)-Lisofylline in

Dimethyl Sulfoxide (DMSO).

Materials:

(+/-)-Lisofylline powder

Anhydrous, sterile DMSO

Sterile, amber or light-protecting microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile pipette tips

Procedure:

Calculation: To prepare 1 mL of a 10 mM stock solution, weigh out 2.803 mg of (+/-)-
Lisofylline (Molecular Weight = 280.32 g/mol ). Mass (mg) = Molarity (mol/L) x Volume (L) x

Molecular Weight ( g/mol ) x 1000

Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated

amount of (+/-)-Lisofylline powder and transfer it to a sterile vial.

Dissolution: Add the appropriate volume of sterile DMSO to the vial (e.g., 1 mL for 2.803 mg

of LSF).

Mixing: Securely cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear and free of particulates. Gentle warming
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(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.[9]

Sterilization (Optional): For critical applications, the stock solution can be sterilized by

filtering through a 0.22 µm sterile syringe filter into a new sterile tube. Be aware that this may

lead to some loss of the compound due to binding to the filter membrane.

Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots in sterile,

light-protecting cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C or

-80°C. Properly stored, the DMSO stock solution should be stable for several months.[3]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the (+/-)-Lisofylline stock solution into cell culture medium

for treating cells.

Materials:

10 mM (+/-)-Lisofylline stock solution in DMSO (from Protocol 1)

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile tubes for dilution (e.g., microcentrifuge tubes)

Pipettes and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw a single-use aliquot of the 10 mM (+/-)-Lisofylline stock solution

at room temperature.

Serial Dilution: It is recommended to perform a serial dilution to avoid precipitation of the

compound in the aqueous culture medium.

Intermediate Dilution (e.g., 1 mM): In a sterile tube, dilute the 10 mM stock solution 1:10 in

pre-warmed complete cell culture medium (e.g., add 10 µL of 10 mM stock to 90 µL of

medium). Mix gently by pipetting.
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Final Working Solution: Further dilute the intermediate solution to the desired final

concentration in the cell culture medium. For example, to prepare a final concentration of

20 µM in 1 mL of medium, add 20 µL of the 1 mM intermediate solution to 980 µL of

medium.

Vehicle Control: It is crucial to include a vehicle control in all experiments. The vehicle control

should contain the same final concentration of DMSO as the highest concentration of (+/-)-
Lisofylline used for treatment.[10] For the example above, the final DMSO concentration

would be 0.2%.

Cell Treatment: Add the prepared working solutions of (+/-)-Lisofylline and the vehicle

control to your cell cultures and incubate for the desired duration.

Mandatory Visualizations
Experimental Workflow
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Caption: Experimental workflow for the preparation of (+/-)-Lisofylline solutions for cell culture

experiments.
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Caption: Proposed signaling pathway of (+/-)-Lisofylline, highlighting its inhibitory effects on

LPAAT and modulation of p38 MAPK and AMPK pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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